1-(4-bromophenyl)-N-[3-(1-piperidinyl)propyl]methanesulfonamide

• IUPAC Name: 1-(4-bromophenyl)-N-(3-piperidin-1-ylpropyl)methanesulfonamide
• InChI: InChI=1S/C15H23BrN2O2S/c16-15-7-5-14(6-8-15)13-21(19,20)17-9-4-12-18-10-2-1-3-11-18/h5-8,17H,1-4,9-13H2
• InChI Key: OMGBBXMSQAVVNV-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCCNS(=O)(=O)CC2=CC=C(C=C2)Br
• Molecular Formula: C15H23BrN2O2S
• Molecular Weight: 375.3 g/mol

Description

1-(4-bromophenyl)-N-[3-(1-piperidinyl)propyl]methanesulfonamide, also known as BPPM, is a chemical compound that has been extensively studied for its potential therapeutic applications. BPPM is a sulfonamide derivative that has been shown to have a wide range of biological effects, including anti-inflammatory, analgesic, and anticonvulsant properties. In

Mechanism of Action

The exact mechanism of action of 1-(4-bromophenyl)-N-[3-(1-piperidinyl)propyl]methanesulfonamide is still not fully understood, but it is thought to involve the modulation of several different pathways in the body. 1-(4-bromophenyl)-N-[3-(1-piperidinyl)propyl]methanesulfonamide has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-1beta, which are involved in the development of pain and inflammation. 1-(4-bromophenyl)-N-[3-(1-piperidinyl)propyl]methanesulfonamide also appears to modulate the opioidergic system, increasing the release of endogenous opioids and enhancing their analgesic effects.
Biochemical and Physiological Effects:
1-(4-bromophenyl)-N-[3-(1-piperidinyl)propyl]methanesulfonamide has been shown to have a wide range of biochemical and physiological effects, including anti-inflammatory, analgesic, and anticonvulsant properties. 1-(4-bromophenyl)-N-[3-(1-piperidinyl)propyl]methanesulfonamide has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-1beta, which are involved in the development of pain and inflammation. 1-(4-bromophenyl)-N-[3-(1-piperidinyl)propyl]methanesulfonamide also appears to modulate the opioidergic system, increasing the release of endogenous opioids and enhancing their analgesic effects. In animal models, 1-(4-bromophenyl)-N-[3-(1-piperidinyl)propyl]methanesulfonamide has been shown to have potent analgesic effects, with a mechanism of action that involves the inhibition of pro-inflammatory cytokines and the modulation of the opioidergic system.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(4-bromophenyl)-N-[3-(1-piperidinyl)propyl]methanesulfonamide is its potent analgesic effects, which make it a promising candidate for the treatment of inflammatory and neuropathic pain. 1-(4-bromophenyl)-N-[3-(1-piperidinyl)propyl]methanesulfonamide has also been shown to have potential anticonvulsant effects, making it a promising candidate for the treatment of epilepsy. However, there are also some limitations to the use of 1-(4-bromophenyl)-N-[3-(1-piperidinyl)propyl]methanesulfonamide in lab experiments. For example, the exact mechanism of action of 1-(4-bromophenyl)-N-[3-(1-piperidinyl)propyl]methanesulfonamide is still not fully understood, which makes it difficult to optimize dosing and administration regimens. Additionally, 1-(4-bromophenyl)-N-[3-(1-piperidinyl)propyl]methanesulfonamide has not yet been extensively tested in human clinical trials, which limits our understanding of its safety and efficacy in humans.

Future Directions

There are several potential future directions for research on 1-(4-bromophenyl)-N-[3-(1-piperidinyl)propyl]methanesulfonamide. One area of interest is the development of new and more effective dosing and administration regimens for 1-(4-bromophenyl)-N-[3-(1-piperidinyl)propyl]methanesulfonamide, which could improve its therapeutic efficacy and reduce the risk of side effects. Another area of interest is the development of new analogs of 1-(4-bromophenyl)-N-[3-(1-piperidinyl)propyl]methanesulfonamide, which could have improved potency and selectivity for specific targets. Finally, further research is needed to better understand the safety and efficacy of 1-(4-bromophenyl)-N-[3-(1-piperidinyl)propyl]methanesulfonamide in human clinical trials, which could pave the way for its eventual approval as a new therapeutic agent.

Scientific Research Applications

1-(4-bromophenyl)-N-[3-(1-piperidinyl)propyl]methanesulfonamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of inflammatory and neuropathic pain. In animal models, 1-(4-bromophenyl)-N-[3-(1-piperidinyl)propyl]methanesulfonamide has been shown to have potent analgesic effects, with a mechanism of action that involves the inhibition of pro-inflammatory cytokines and the modulation of the opioidergic system. 1-(4-bromophenyl)-N-[3-(1-piperidinyl)propyl]methanesulfonamide has also been studied for its potential anticonvulsant effects, with promising results in animal models of epilepsy.